Cas no 117917-40-5 (4-Pentenoic acid, 2,3-dioxo-, 1,1-dimethylethyl ester)

• Product Name: 4-Pentenoic acid, 2,3-dioxo-, 1,1-dimethylethyl ester
• CAS No: 117917-40-5
• MF: C₉H₁₂O₄
• MW: 184.189183235168
• CID: 1210780
• PubChem ID: 10631334
• Update Time: 2025-04-20

4-Pentenoic acid, 2,3-dioxo-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 4-Pentenoic acid, 2,3-dioxo-, 1,1-dimethylethyl ester
• tert-butyl 2,3-dioxopent-4-enoate
• DTXSID70442695
• 117917-40-5

• Inchi： 1S/C9H12O4/c1-5-6(10)7(11)8(12)13-9(2,3)4/h5H,1H2,2-4H3
• InChI Key： XPATXGOQSXUXHZ-UHFFFAOYSA-N
• SMILES： O(C(C(C(C=C)=O)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 184.07355886g/mol
• Monoisotopic Mass: 184.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 60.4Ų